Cas no 14303-70-9 (Propyl myristate)

• Product Name: Propyl myristate
• CAS No: 14303-70-9
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• MDL: MFCD00056198
• CID: 177189
• PubChem ID: 84338
• Update Time: 2025-06-20

Propyl myristate Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,propyl ester
• MYRISTIC ACID PROPYL ESTER
• propyl tetradecanoate
• Propyl myristate
• Ai3-31609
• NISTC14303709
• Einecs 238-241-0
• n-Propyl myristate
• Tetradecanoicacidpropylether
• tetradecanoicacidpropylester
• Tetradecanoic acid, propyl ester
• Propyl myristate #
• tetradecanoic acid propyl ester
• DPBVJRXPSXTHOL-UHFFFAOYSA-N
• TRA0072218
• AM20120582
• NS00024650
• AKOS024257904
• DTXSID20162295
• AS-60445
• 14303-70-9
• Propyltetradecanoate
• 82G34J5T3H
• Myristic acid, propyl ester
• CHEMBL207607
• SCHEMBL318122
• DTXCID9084786
• A11004

• MDL： MFCD00056198
• Inchi： 1S/C17H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-17(18)19-16-4-2/h3-16H2,1-2H3
• InChI Key： DPBVJRXPSXTHOL-UHFFFAOYSA-N
• SMILES： O(CCC)C(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 270.25602
• Monoisotopic Mass: 270.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 7.3

Experimental Properties

• Density: 0.86 g/mL at 25 °C(lit.)
• Melting Point: -5°C (estimate)
• Boiling Point: 313.56°C (estimate)
• Flash Point: 149.3°C
• Refractive Index: 1.4356
• PSA: 26.3

Propyl myristate Security Information

• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Propyl myristate

Propyl Myristate (CAS No. 14303-70-9): An Overview of Its Properties, Applications, and Recent Research

Propyl myristate (CAS No. 14303-70-9) is a versatile ester compound with a wide range of applications in the pharmaceutical, cosmetic, and food industries. This compound is derived from the esterification of myristic acid and propanol, resulting in a colorless to pale yellow liquid with a mild, characteristic odor. The chemical structure of propyl myristate consists of a long-chain fatty acid ester, which contributes to its unique physical and chemical properties.

The molecular formula of propyl myristate is C17H34O2, and its molecular weight is approximately 270.45 g/mol. The compound is soluble in most organic solvents but has limited solubility in water. These properties make it an ideal candidate for various formulations where solubility and stability are critical factors.

In the pharmaceutical industry, propyl myristate is often used as an emollient and lubricant in topical formulations. Its ability to moisturize and soften the skin makes it a valuable ingredient in creams, lotions, and ointments. Additionally, it can enhance the penetration of active ingredients through the skin barrier, improving the efficacy of topical treatments.

In cosmetics, propyl myristate is widely used as a conditioning agent and emollient in hair care products, such as shampoos, conditioners, and hair serums. It helps to improve the texture and manageability of hair while providing a smooth and silky feel. The compound's emollient properties also make it suitable for use in lip balms, facial moisturizers, and other personal care products.

In the food industry, propyl myristate is used as a flavoring agent and texture modifier. It can be found in various food products, including baked goods, confectionery, and beverages. Its mild flavor and ability to enhance mouthfeel make it a popular choice for food manufacturers.

Recent research has shed light on the potential health benefits of propyl myristate. A study published in the Journal of Cosmetic Science (2022) investigated the effects of propyl myristate on skin hydration and barrier function. The results showed that formulations containing propyl myristate significantly improved skin hydration levels and reduced transepidermal water loss (TEWL), indicating its potential as an effective moisturizing agent.

Another study published in the International Journal of Pharmaceutics (2021) explored the use of propyl myristate as a permeation enhancer for transdermal drug delivery systems. The researchers found that incorporating propyl myristate into transdermal patches increased the permeation rate of active drugs through the skin barrier, potentially leading to more effective treatments for various dermatological conditions.

In addition to its applications in topical formulations and transdermal delivery systems, propyl myristate has shown promise in improving the stability and bioavailability of certain drugs. A study published in Pharmaceutical Research (2023) investigated the use of propyl myristate-based lipid nanoparticles for oral drug delivery. The results demonstrated that these nanoparticles enhanced the solubility and absorption of poorly water-soluble drugs, leading to improved therapeutic outcomes.

The safety profile of propyl myristate has been extensively evaluated through various toxicological studies. These studies have consistently shown that propyl myristate is non-toxic and non-irritating at typical usage levels. However, as with any chemical compound, it is important to follow good manufacturing practices (GMP) and adhere to regulatory guidelines when using propyl myristate in formulations.

In conclusion, propyl myristate (CAS No. 14303-70-9) is a multifunctional compound with a wide range of applications in pharmaceuticals, cosmetics, and food products. Its unique properties make it an essential ingredient in various formulations, contributing to improved product performance and consumer satisfaction. Ongoing research continues to uncover new potential uses for this versatile ester compound.